Cas no 2287272-08-4 (2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2))

• Product Name: 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2)
• CAS No: 2287272-08-4
• MF: C₁₀H₁₈ClN₃
• MW: 215.723021030426
• CID: 6040925
• PubChem ID: 137942704
• Update Time: 2025-06-08

2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2)
• 2287272-08-4
• 2-(2,8-Diazaspiro[4.5]decan-8-yl)acetonitrile;dihydrochloride
• 2-{2,8-diazaspiro[4.5]decan-8-yl}acetonitrile dihydrochloride
• EN300-6740484

• Inchi： 1S/C10H17N3.ClH/c11-4-8-13-6-2-10(3-7-13)1-5-12-9-10;/h12H,1-3,5-9H2;1H
• InChI Key： CLKKYABCJMIRSL-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CNCC2)CC1)C#N.Cl

Computed Properties

• Exact Mass: 251.0956030g/mol
• Monoisotopic Mass: 251.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2)

Introduction to 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2) (CAS No. 2287272-08-4)

2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2), with the CAS number 2287272-08-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines and is characterized by its unique structural features, which include a spirocyclic ring system and an acetonitrile functional group. The presence of these features imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The hydrochloride salt form of this compound is particularly noteworthy due to its enhanced solubility and stability, which are crucial for its use in pharmaceutical formulations. The salt form is often preferred in drug development as it can improve the bioavailability and pharmacokinetic properties of the parent compound.

Recent studies have highlighted the potential of 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2) in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, potentially leading to improved cognitive function and motor control.

In addition to its neurological applications, 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2) has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacological profile of 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2) has been extensively studied through various in vitro and in vivo models. In cell-based assays, it has shown potent activity against a range of targets, including G protein-coupled receptors (GPCRs) and ion channels. These findings suggest that the compound may have broad-spectrum therapeutic potential across multiple disease states.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2). Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These preliminary findings are encouraging and pave the way for more advanced clinical studies.

The synthesis of 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2) involves a series of well-defined chemical reactions that can be optimized for large-scale production. The key steps include the formation of the spirocyclic ring system through a ring-closing metathesis reaction and the subsequent introduction of the acetonitrile group via a nucleophilic substitution reaction. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability.

In conclusion, 2,8-Diazaspiro[4.5]decane-8-acetonitrile, hydrochloride (1:2) (CAS No. 2287272-08-4) represents a promising new compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.